Cas no 61511-71-5 (N-butyl-4-chloro-2-nitroaniline)

• Product Name: N-butyl-4-chloro-2-nitroaniline
• CAS No: 61511-71-5
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 476772
• PubChem ID: 12343898
• Update Time: 2025-04-19

N-butyl-4-chloro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-butyl-4-chloro-2-nitro-
• N-butyl-4-chloro-2-nitroaniline
• CS-0287225
• AKOS005209149
• EN300-164355
• 61511-71-5
• DTXSID30492499

• Inchi： 1S/C10H13ClN2O2/c1-2-3-6-12-9-5-4-8(11)7-10(9)13(14)15/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： UURLLDYIBDPBBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])NCCCC

Computed Properties

• Exact Mass: 228.06669
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes